3-[4-(4-Methoxyphenyl)-2-(2-methoxyphenyl)imino-1,3-thiazol-3-yl]propan-1-ol

• IUPAC Name: 3-[4-(4-methoxyphenyl)-2-(2-methoxyphenyl)imino-1,3-thiazol-3-yl]propan-1-ol
• InChI: InChI=1S/C20H22N2O3S/c1-24-16-10-8-15(9-11-16)18-14-26-20(22(18)12-5-13-23)21-17-6-3-4-7-19(17)25-2/h3-4,6-11,14,23H,5,12-13H2,1-2H3
• InChI Key: VGKPCFCHCYTOEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=NC3=CC=CC=C3OC)N2CCCO
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

3-[4-(4-Methoxyphenyl)-2-(2-methoxyphenyl)imino-1,3-thiazol-3-yl]propan-1-ol, also known as MTPI, is a thiazolyl imine derivative that has gained attention in recent years due to its potential applications in scientific research. This molecule has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects.

Scientific Research Applications

Synthesis and Characterization

The synthesis of imino-4-methoxyphenol thiazole derived Schiff base ligands involves condensing specific amino compounds with 5-hydroxy-2-methoxybenzaldehyde. These compounds are characterized using techniques such as UV-visible spectroscopy, NMR, and mass spectrometry, confirming their molecular structures. Such Schiff bases have shown moderate antimicrobial activities against specific bacterial and fungal species (Vinusha et al., 2015).

Antimicrobial Activity

Research on the antimicrobial properties of related compounds indicates moderate effectiveness against bacteria and fungi. For example, Vinusha et al. (2015) synthesized compounds displaying activity against E. coli, R. solanacearum, F. oxysporum, and A. niger, with one compound showing significantly higher microbial growth inhibition.

Antihypertensive and Cardiotropic Drugs

A study focused on finding potential antihypertensive and cardiotropic drugs among 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines. Docking studies to the angiotensin II receptor and pharmacological assessments showed promising antihypertensive effects, comparable to known drugs such as valsartan (Drapak et al., 2019).

Green Synthesis Approaches

An environmentally friendly synthesis method for related thiazol-imine compounds was reported, utilizing ionic liquid media. This method emphasizes the importance of green chemistry principles in the synthesis of such compounds, offering a sustainable and efficient alternative (Shahvelayati et al., 2017).

Molecular Docking and Quantum Chemical Calculations

Studies have also been conducted on the molecular docking and quantum chemical properties of related molecules, aiming to predict and analyze their biological effects. Such research supports the development of these compounds as potential therapeutic agents by understanding their interaction with biological targets (Viji et al., 2020).